2,6-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 2,6-difluoro-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C19H20F2N2O3S/c1-2-11-27(25,26)23-10-4-5-13-8-9-14(12-17(13)23)22-19(24)18-15(20)6-3-7-16(18)21/h3,6-9,12H,2,4-5,10-11H2,1H3,(H,22,24)
• InChI Key: PZDNCAQIMSABAQ-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C19H20F2N2O3S
• Molecular Weight: 394.4 g/mol

Description

The compound “2,6-difluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide” is a complex organic molecule that contains several functional groups, including a benzamide group, a sulfonyl group, and a tetrahydroquinoline group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide, sulfonyl, and tetrahydroquinoline groups would likely influence its three-dimensional structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atoms could affect its reactivity and the strength of its intermolecular interactions.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. For example, some benzamide derivatives have been found to inhibit the bacterial protein FtsZ.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s hard to provide detailed information.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, its biological activity, and potential applications in fields such as medicine or materials science.